Cas no 7146-97-6 (2-(methoxymethyl)-1H-1,3-benzodiazole)

• Product Name: 2-(methoxymethyl)-1H-1,3-benzodiazole
• CAS No: 7146-97-6
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD01056151
• CID: 579366
• PubChem ID: 242950
• Update Time: 2025-04-19

2-(methoxymethyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-(methoxymethyl)-
• 2-(Methoxymethyl)-1H-1,3-benzodiazole
• 2-(methoxymethyl)-1H-Benzimidazole
• 2-methoxymethyl-1H-benzimidazole
• 2-methoxymethyl-1H-benzoimidazole
• 2-methoxymethylbenzimidazole
• benzimidazol-2-ylmethoxymethane
• F1558-0135
• FT-0731484
• 7146-97-6
• IFLab1_006063
• AKOS000275026
• LS-09936
• 1h-benzimidazole, 2-(methoxymethyl)-
• NSC-52070
• SCHEMBL1918882
• DTXSID20287659
• 2-(methoxymethyl)-1H-benzo[d]imidazole
• A19092
• Cambridge id 5649827
• BB 0219596
• Z55692937
• 2-methoxymethyl-1H-benzo[d]imidazole
• NSC52070
• HMS1429D13
• EN300-236031
• MFCD01056151
• DB-074435
• ALBB-028707
• STK213374
• 2-(methoxymethyl)-1H-1,3-benzodiazole

• MDL： MFCD01056151
• Inchi： 1S/C9H10N2O/c1-12-6-9-10-7-4-2-3-5-8(7)11-9/h2-5H,6H2,1H3,(H,10,11)
• InChI Key： PHBCKTTUXIONFQ-UHFFFAOYSA-N
• SMILES： O(C)CC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 162.07900
• Monoisotopic Mass: 162.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• Density: 1.207
• Boiling Point: 351.5°C at 760 mmHg
• Flash Point: 128.4°C
• Refractive Index: 1.632
• PSA: 37.91000
• LogP: 1.70930